3-[(1-{3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)amino]-1-methyl-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-[[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-methylamino]-1-methylpyrazin-2-one
• InChI: InChI=1S/C18H22N8O/c1-23-9-8-19-17(18(23)27)24(2)13-10-25(11-13)15-7-6-14-20-21-16(26(14)22-15)12-4-3-5-12/h6-9,12-13H,3-5,10-11H2,1-2H3
• InChI Key: NLKVROMTDDOGQJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)N(C)C2CN(C2)C3=NN4C(=NN=C4C5CCC5)C=C3
• Molecular Formula: C18H22N8O
• Molecular Weight: 366.4 g/mol

Description

This compound is a complex organic molecule that contains several heterocyclic rings, including a cyclobutyl ring, a triazolo ring, a pyridazine ring, and a pyrazinone ring. These types of structures are often found in pharmaceutical compounds due to their ability to interact with various biological targets.

Molecular Structure Analysis

The molecule contains several nitrogen atoms in its heterocyclic rings, which can participate in hydrogen bonding and other interactions. This can influence its binding to biological targets.

Scientific Research Applications

Synthesis of Heterocyclic Systems

The compound has been utilized in the synthesis of various heterocyclic systems. For instance, Methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate was used to prepare 3-[(benzyloxycarbonyl)amino] substituted heterocycles, including [1,2,4]triazolo- pyrimidin-5-one and thiazolo[3,2-a]pyrimidin-5-one. These compounds are significant in developing new pharmacologically active molecules (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

Preparation of N-Aminoimidazoles and Triazolo Pyrazines

Another application involves the preparation of N-aminoimidazoles, 3H-pyrroles, and triazolo[1,5-a]pyrazines. These are synthesized using nucleophilic attack on specific aza-dienes, leading to the formation of structurally diverse and biologically significant compounds (Legroux, Schoeni, Pont, & Fleury, 1987).

Synthesis of Pyrazinothienotriazolopyrimidinones

Pyrazinothienotriazolopyrimidinones have been synthesized in an efficient, fast, and mild one-pot procedure. These compounds are promising for further pharmacological evaluations and could potentially lead to new therapeutic agents (Campos, Queiroz, & Berteina‐Raboin, 2017).

Applications in Antimicrobial and Antitumor Agents

Several derivatives of this compound have shown promising results as antimicrobial and antitumor agents. The structural diversity of these compounds provides a wide range of biological activities, which are essential in the development of new drugs (Said, Abouzid, Mouneer, Ahmedy, & Osman, 2004).

Novel Synthetic Pathways

The compound is used in developing new synthetic pathways for various heterocyclic compounds. These novel synthetic strategies are crucial for advancing chemical research and developing new materials and drugs (Al-Afaleq & Abubshait, 2001).

Future Directions

Given the diverse biological activities of similar compounds, this molecule could be a potential candidate for further pharmacological studies. Future research could focus on synthesizing this compound, studying its physical and chemical properties, and testing its biological activity.